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Cat. No.: B1665565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological activities of two pivotal

cnidarian neuropeptides: Antho-RWamide I and GLWamide. The information presented herein

is curated from experimental data to facilitate research and development in neurobiology and

pharmacology.

Overview of Neuropeptides
Antho-RWamide I is a neuropeptide first identified in sea anemones, belonging to the

RWamide family of peptides. Structurally, it is a pentapeptide with the sequence

GLWamide represents a family of neuropeptides characterized by a C-terminal Gly-Leu-Trp-

NH2 motif. These peptides are widespread among cnidarians and are implicated in a diverse

array of physiological processes, including the regulation of muscle contraction, induction of

larval metamorphosis, and modulation of feeding behavior.

Comparative Biological Activity
The following table summarizes the known biological activities of Antho-RWamide I and

GLWamide, with supporting quantitative data where available.
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Feature Antho-RWamide I GLWamide

Primary Function Myoexcitatory

Multifunctional (Myoactive,

Metamorphosis Induction,

Satiety Signaling)

Target Tissues
Endodermal muscles in sea

anemones

Varies by species and peptide;

includes ectodermal and

endodermal muscles, and

neurons.

Muscle Contraction
Induces slow, simple muscle

contractions.

Can be both myoexcitatory

and myoinhibitory. For

example, some GLWamides

induce muscle contraction in

sea anemones and Hydra,

while others inhibit tentacle

contraction in jellyfish.

Potency (Muscle Contraction)

A related peptide, Antho-

RWamide II, shows a threshold

concentration of 10⁻⁹ mol/L for

inducing contraction in

Calliactis parasitica sphincter

muscle. Antho-RWamide II is

more potent than Antho-

RWamide I[1].

Concentration-dependent

muscle contraction has been

observed. For instance, a

novel GLWamide, Hym-370,

evoked concentration-

dependent contractions in both

Hydra magnipapillata and the

sea anemone Anthopleura

fuscoviridis[2].

Metamorphosis
Not reported to induce

metamorphosis.

Induces metamorphosis in a

concentration-dependent

manner in some coral species.

For example, 10 µM of the

GLWamide peptide Hym-248

induces metamorphosis in

Acropora planula larvae.

Feeding Behavior Not reported to modulate

feeding.

Suppresses feeding behavior

in the jellyfish Cladonema.

Significant reduction in food
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intake was observed at

concentrations of 1 µM and 10

µM.

Signaling Mechanism

Modulates inward Ca²⁺

currents in myoepithelial cells,

suggesting direct or indirect

action on Ca²⁺ channels.

Believed to act through G-

protein coupled receptors

(GPCRs). The specific

receptors are still under

investigation, and it is

hypothesized that different

GLWamide peptides may have

specific receptors[3].

Signaling Pathways
The signaling mechanisms of Antho-RWamide I and GLWamide appear to be distinct,

reflecting their different primary functions.

Antho-RWamide I Signaling Pathway
Antho-RWamide I is proposed to act directly on muscle cells by modulating ion channels.

Experimental evidence suggests that it increases an inward Ca²⁺ current in endodermal

myoepithelial cells, leading to muscle contraction.

Antho-RWamide I Putative Receptor
(Ion Channel Associated)

Binds Ca²⁺ ChannelModulates Ca²⁺ InfluxOpens Muscle ContractionTriggers

GLWamide Peptide G-Protein Coupled
Receptor (GPCR)

Binds G-ProteinActivates Effector Protein
(e.g., Adenylyl Cyclase)

Activates Second Messenger
(e.g., cAMP)

Produces
Cellular Response

(e.g., Muscle Contraction,
Metamorphosis)

Initiates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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